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Introduction
Ytterbium-169 (¹⁶⁹Yb) is a radioisotope of the lanthanide element ytterbium with significant

applications in nuclear medicine and industrial radiography. Its favorable decay characteristics,

including a manageable half-life and a spectrum of low- to medium-energy photon emissions,

make it a valuable tool for both diagnostic imaging and therapeutic applications, particularly in

brachytherapy. This technical guide provides an in-depth overview of the decay properties and

emission spectrum of ¹⁶⁹Yb, along with detailed experimental protocols for its characterization

and use.

Core Decay Characteristics
Ytterbium-169 undergoes radioactive decay primarily through electron capture to excited

states of Thulium-169 (¹⁶⁹Tm). This process is characterized by a well-defined half-life and a

complex spectrum of emitted photons, including gamma rays and X-rays.
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Property Value

Half-life 32.018 (5) days[1][2]

Decay Mode 100% Electron Capture[1][3]

Q-value (EC) 909 (5) keV[1]

Parent Nuclide ¹⁶⁹Yb

Daughter Nuclide ¹⁶⁹Tm (stable)

Emission Spectrum
The decay of ¹⁶⁹Yb results in the emission of a series of gamma rays and characteristic X-rays

as the daughter nuclide, ¹⁶⁹Tm, de-excites to its ground state. The most prominent emissions

are in the low to medium energy range, which is advantageous for imaging applications.

Gamma Emissions
Energy (keV) Intensity (%)

63.121 43.9

93.615 2.6

109.780 17.6

118.190 1.9

130.524 11.2

177.214 21.5

197.958 35.1

261.079 1.7

307.738 10.8

Note: This table includes the most intense gamma emissions. A more comprehensive list can

be found in nuclear data tables.
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X-ray Emissions
Following electron capture, the vacancies in the electron shells of the daughter thulium atom

are filled, leading to the emission of characteristic X-rays.

Type Energy (keV) Intensity (%)

Kα₂ 49.773 52.9

Kα₁ 50.742 100.0

Kβ₁ 57.591 28.2

Kβ₂ 59.320 8.4

Decay Scheme
The decay of Ytterbium-169 to Thulium-169 is a complex process involving multiple energy

levels. The following diagram illustrates the principal decay pathway.

Ytterbium-169

Thulium-169

¹⁶⁹Yb (T½ = 32.02 d)
Jπ = 7/2+

316.15 keV
Jπ = 7/2+

 EC (99.9%)

138.93 keV
Jπ = 5/2+

 γ 177.2 keV
118.19 keV
Jπ = 3/2+

 γ 198.0 keV 8.41 keV
Jπ = 1/2+

 γ 307.7 keV

 γ 130.5 keV
 γ 109.8 keV ¹⁶⁹Tm (Stable)

Jπ = 1/2+
 γ 8.4 keV

Click to download full resolution via product page

Caption: Simplified decay scheme of Ytterbium-169 to Thulium-169.

Experimental Protocols
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Accurate characterization of ¹⁶⁹Yb sources is crucial for their effective and safe use. The

following sections detail standardized experimental protocols for key measurements.

Activity Measurement using a High-Purity Germanium
(HPGe) Detector
This protocol outlines the procedure for determining the activity of a ¹⁶⁹Yb source using

gamma-ray spectrometry with an HPGe detector.[4]

A. Instrumentation:

High-Purity Germanium (HPGe) detector with appropriate shielding.

Multichannel Analyzer (MCA) and associated data acquisition software.

Calibrated radioactive sources with energies spanning the ¹⁶⁹Yb emission range (e.g., ¹³³Ba,

¹⁵²Eu, ²⁴¹Am).

Source holder for reproducible positioning.

B. Procedure:

Energy and Efficiency Calibration:

Acquire spectra from the calibrated sources at a defined, reproducible geometry.

Perform an energy calibration to establish the relationship between channel number and

gamma-ray energy.

Determine the detector efficiency at each characteristic gamma-ray energy of the

calibration sources.

Generate an efficiency curve by fitting the efficiency data as a function of energy.

Sample Measurement:

Place the ¹⁶⁹Yb source at the same geometry used for calibration.
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Acquire a gamma-ray spectrum for a sufficient duration to achieve good counting statistics

in the photopeaks of interest (e.g., 177.2 keV, 198.0 keV, 307.7 keV).

Data Analysis:

Identify the full-energy peaks corresponding to the ¹⁶⁹Yb gamma emissions.

Determine the net peak area (counts) for each selected photopeak, subtracting the

background continuum.

Calculate the activity of the ¹⁶⁹Yb source using the following formula for each peak: Activity

(Bq) = Net Peak Area / (Acquisition Time (s) * Emission Intensity * Detector Efficiency)

The final activity is the weighted average of the activities calculated from multiple

photopeaks.
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Caption: Workflow for ¹⁶⁹Yb activity measurement using an HPGe detector.

Air-Kerma Strength Measurement using a Well-Type
Ionization Chamber
This protocol describes the determination of the air-kerma strength of a ¹⁶⁹Yb brachytherapy

source using a calibrated well-type ionization chamber.[5][6][7][8]

A. Instrumentation:
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Well-type ionization chamber with a valid calibration certificate traceable to a national

standards laboratory.

Electrometer capable of measuring the small currents generated.

Source holder specific to the source geometry.

Thermometer and barometer for ambient condition corrections.

B. Procedure:

System Setup and Warm-up:

Connect the well-type ionization chamber to the electrometer and allow the system to

warm up according to the manufacturer's instructions.

Record the ambient temperature and pressure.

Background Measurement:

With no source in the chamber, measure the background current.

Source Measurement:

Place the ¹⁶⁹Yb source in the designated source holder and insert it into the well chamber

to a reproducible position (often the point of maximum response, or "sweet spot").

Measure the ionization current for a sufficient period to obtain a stable reading.

Data Analysis:

Subtract the background current from the source measurement to obtain the net ionization

current.

Correct the net current for temperature and pressure to standard conditions (22 °C and

101.325 kPa) using the formula: Corrected Current = Measured Current * [(273.15 + T) /

295.15] * [101.325 / P] where T is the temperature in °C and P is the pressure in kPa.
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Calculate the air-kerma strength (Sₖ) using the calibration coefficient (Nₖ) from the

chamber's calibration certificate: Air-Kerma Strength (U) = Corrected Current * Nₖ (1 U = 1

µGy m² h⁻¹)

System Setup & Warm-up

Measure Background Current

Measure Source Current

Calculate Net Current

Apply Temperature &
Pressure Correction

Calculate Air-Kerma Strength

Air-Kerma Strength (Sₖ)

Click to download full resolution via product page

Caption: Workflow for air-kerma strength measurement with a well-type chamber.
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SPECT/CT Imaging Protocol for a ¹⁶⁹Yb-Labeled
Radiopharmaceutical
This protocol provides a representative methodology for SPECT/CT imaging of a phantom

containing a ¹⁶⁹Yb-labeled compound. This can be adapted for preclinical and clinical imaging.

[9][10][11][12][13][14][15]

A. Phantom Preparation:

Use a phantom that simulates the anatomical region of interest (e.g., a torso phantom with

fillable organs).

Fill the phantom compartments with known activities of the ¹⁶⁹Yb-labeled

radiopharmaceutical to simulate expected biodistributions.

Ensure homogeneous mixing of the radionuclide within each compartment.

B. Image Acquisition:

Patient/Phantom Positioning: Position the phantom on the imaging table, ensuring it is stable

and centered in the field of view.

CT Acquisition: Perform a low-dose CT scan for attenuation correction and anatomical

localization.

Tube Voltage: 120-140 kVp

Tube Current: Modulated (e.g., CARE Dose4D)

Slice Thickness: 2-5 mm

SPECT Acquisition:

Collimator: Low-Energy High-Resolution (LEHR) or Medium-Energy General-Purpose

(MEGP).

Energy Windows: Set multiple energy windows centered on the most abundant and clean

photopeaks of ¹⁶⁹Yb (e.g., 63 keV, 110 keV, 177 keV, 198 keV). Use adjacent scatter

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7329978/
https://www.researchgate.net/publication/342609847_Establishment_of_a_clinical_SPECTCT_protocol_for_imaging_of_161Tb
https://pubmed.ncbi.nlm.nih.gov/32613587/
https://www.research-collection.ethz.ch/bitstreams/bec62f5c-a145-4faf-84ac-bb27b3e0ef98/download
https://radiologykey.com/spect-and-spect-ct-imaging-protocols/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12518732/
https://www.researchgate.net/publication/396456586_Quantitative_terbium-161_SPECTCT_imaging_demonstrating_the_feasibility_of_image-based_dosimetry_and_highlighting_pitfalls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


windows for correction.

Matrix Size: 128x128 or 256x256.

Projection Data: Acquire 60-120 projections over 360°.

Acquisition Time per Projection: 20-30 seconds.

C. Image Reconstruction:

Reconstruction Algorithm: Use an iterative reconstruction algorithm such as Ordered

Subsets Expectation Maximization (OSEM).

Corrections: Apply corrections for attenuation (using the CT data), scatter, and collimator-

detector response.

Post-reconstruction Filtering: Apply a Gaussian filter to reduce noise.

Image Analysis:

Fuse the SPECT and CT images.

Draw regions of interest (ROIs) over the phantom compartments.

Quantify the activity concentration in each ROI and compare with the known activities for

calibration and validation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Acquisition

Reconstruction & Analysis

Phantom Preparation
with ¹⁶⁹Yb

Phantom Positioning

Low-Dose CT Scan SPECT Acquisition

Iterative Reconstruction
(OSEM)

Attenuation, Scatter,
Response Correction

Image Fusion (SPECT/CT)

ROI Analysis &
Quantification

Click to download full resolution via product page

Caption: Workflow for ¹⁶⁹Yb SPECT/CT imaging and analysis.
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Conclusion
Ytterbium-169 possesses a unique combination of decay characteristics that make it a highly

valuable radionuclide for a range of applications in research and medicine. Its well-defined

emission spectrum allows for accurate quantification and imaging, while its half-life is suitable

for various experimental and clinical timelines. The standardized protocols provided in this

guide offer a framework for the reliable characterization and utilization of ¹⁶⁹Yb, ensuring data

integrity and safe handling in scientific and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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